![molecular formula C24H19F2NO4 B6174854 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid CAS No. 2503202-74-0](/img/no-structure.png)
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid
Description
The compound is a derivative of fluorene, which is a polycyclic aromatic hydrocarbon. It has a fluorene core, which is a three-ring structure with two benzene rings fused to a central cyclopentene ring . The compound also contains a carbonyl group, an amino group, and a benzoic acid group .
Molecular Structure Analysis
The molecular structure of this compound likely includes a fluorene core with various functional groups attached, including a carbonyl group, an amino group, and a benzoic acid group . The exact structure would depend on the positions of these groups on the fluorene core.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups like the carbonyl and amino groups could influence properties such as solubility and reactivity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid' involves the protection of the amine group, followed by the reaction with 2,2-difluoroethyl chloroformate and subsequent deprotection to obtain the final product.", "Starting Materials": [ "9H-fluorene", "4-aminobenzoic acid", "methanol", "triethylamine", "2,2-difluoroethyl chloroformate", "dichloromethane", "diethyl ether", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "pyridine" ], "Reaction": [ "9H-fluorene is reacted with methanol and hydrochloric acid to obtain 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with acetic anhydride and pyridine to obtain 9-acetoxyfluorene.", "9-acetoxyfluorene is reacted with sodium hydroxide to obtain 9-hydroxyfluorene.", "9-hydroxyfluorene is reacted with phosgene to obtain 9-chlorofluorene.", "4-aminobenzoic acid is reacted with methanol and hydrochloric acid to obtain 4-aminobenzoic acid methyl ester.", "4-aminobenzoic acid methyl ester is reacted with acetic anhydride and pyridine to obtain N-acetyl-4-aminobenzoic acid methyl ester.", "N-acetyl-4-aminobenzoic acid methyl ester is reacted with sodium hydroxide to obtain N-hydroxy-4-aminobenzoic acid methyl ester.", "N-hydroxy-4-aminobenzoic acid methyl ester is reacted with 9-chlorofluorene and triethylamine in dichloromethane to obtain 3-[2-(9-fluorenyloxycarbonylamino)-1,1-difluoroethyl]benzoic acid methyl ester.", "3-[2-(9-fluorenyloxycarbonylamino)-1,1-difluoroethyl]benzoic acid methyl ester is reacted with sodium bicarbonate and diethyl ether to obtain 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid methyl ester.", "3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid methyl ester is deprotected with hydrochloric acid to obtain the final product, 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-difluoroethyl]benzoic acid." ] } | |
CAS RN |
2503202-74-0 |
Molecular Formula |
C24H19F2NO4 |
Molecular Weight |
423.4 |
Purity |
95 |
Origin of Product |
United States |
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